Cas no 2171769-24-5 (2-acetamido-2-(oxetan-3-yl)acetic acid)

• Product name: 2-acetamido-2-(oxetan-3-yl)acetic acid
• CAS No: 2171769-24-5
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• CID: 6217451
• PubChem ID: 163198701

2-acetamido-2-(oxetan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetamido-2-(oxetan-3-yl)acetic acid
• CS-0344608
• 2171769-24-5
• EN300-1298258

• Inchi： 1S/C7H11NO4/c1-4(9)8-6(7(10)11)5-2-12-3-5/h5-6H,2-3H2,1H3,(H,8,9)(H,10,11)
• InChI Key： SSAKQWDWNNFTET-UHFFFAOYSA-N
• SMILES： O1CC(C1)C(C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 173.06880783g/mol
• Monoisotopic Mass: 173.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų
• XLogP3: -0.9

Additional information on 2-acetamido-2-(oxetan-3-yl)acetic acid

Introduction to 2-acetamido-2-(oxetan-3-yl)acetic acid (CAS No. 2171769-24-5)

2-acetamido-2-(oxetan-3-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2171769-24-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both an amide functional group and an oxetane ring, which together confer unique reactivity and structural properties. The combination of these structural motifs makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The amide moiety in 2-acetamido-2-(oxetan-3-yl)acetic acid is a well-known pharmacophore in medicinal chemistry, contributing to the bioactivity and stability of many drug candidates. The amide group is often involved in hydrogen bonding interactions with biological targets, making it a crucial component in drug design. Additionally, the oxetane ring, a three-membered cyclic ether, introduces rigidity and conformational constraints to the molecule, which can enhance binding affinity and selectivity. These features make this compound particularly interesting for the development of enzyme inhibitors and other biologically active molecules.

In recent years, there has been growing interest in the use of oxetane derivatives as pharmacological tools due to their unique chemical properties. The oxetane ring can undergo ring-opening reactions under specific conditions, allowing for the introduction of various substituents at predictable positions. This reactivity has been exploited in the synthesis of peptidomimetics, where oxetane-based scaffolds can mimic the backbone conformation of natural peptides while avoiding their metabolic degradation. Such peptidomimetics have shown promise in targeting various biological processes, including enzyme inhibition and receptor binding.

One of the most compelling applications of 2-acetamido-2-(oxetan-3-yl)acetic acid is in the field of protease inhibition. Proteases are enzymes that play critical roles in many physiological processes, and their dysregulation is associated with numerous diseases, including cancer and inflammation. By designing molecules that specifically target these enzymes, researchers have developed effective treatments for a variety of conditions. The presence of both an amide group and an oxetane ring in 2-acetamido-2-(oxetan-3-yl)acetic acid provides a versatile platform for developing protease inhibitors that can interact with multiple binding sites on the enzyme surface.

Recent studies have demonstrated that derivatives of 2-acetamido-2-(oxetan-3-yl)acetic acid exhibit inhibitory activity against various proteases, including matrix metalloproteinases (MMPs) and cathepsins. MMPs are involved in tissue remodeling and are implicated in conditions such as arthritis and cancer metastasis. Cathepsins are lysosomal proteases that play roles in protein turnover and are associated with diseases like osteoporosis and neurodegeneration. The ability to modulate these enzymes with small-molecule inhibitors has significant therapeutic implications.

The synthesis of 2-acetamido-2-(oxetan-3-yl)acetic acid involves multi-step organic transformations that highlight its synthetic utility. The key step typically involves the reaction of an appropriately substituted oxirane with an amine derivative to form the amide linkage within the oxetane ring. This reaction can be performed under mild conditions using catalytic amounts of transition metals or under neutral pH using organocatalysts. The choice of starting materials allows for fine-tuning of the molecular structure, enabling researchers to tailor properties such as solubility, bioavailability, and binding affinity.

The versatility of 2-acetamido-2-(oxetan-3-yl)acetic acid as a building block has also been explored in combinatorial chemistry libraries. By generating diverse derivatives through iterative reactions or automated synthesis platforms, researchers can screen large collections of compounds for biological activity. This approach has led to the discovery of several lead compounds that have advanced into preclinical development stages. The ability to rapidly synthesize and evaluate large numbers of analogs is a powerful tool in modern drug discovery pipelines.

In conclusion, 2-acetamido-2-(oxetan-3-yl)acetic acid (CAS No. 2171769-24-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and synthetic potential. Its combination of an amide group and an oxetane ring provides a versatile scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.